N-(2-methoxyethyl)-2-(3,4,5-trimethoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-[(3,4,5-trimethoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H28N2O6S/c1-27-10-9-23-21(26)18-14-7-5-6-8-17(14)31-22(18)24-20(25)13-11-15(28-2)19(30-4)16(12-13)29-3/h11-12H,5-10H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: SREOKKUNVPCQJI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H28N2O6S
• Molecular Weight: 448.5 g/mol

Description

N-(2-methoxyethyl)-2-(3,4,5-trimethoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C22H28N2O6S and its molecular weight is 448.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Synthesis of Novel Heterocyclic Compounds

  Research involving the synthesis of various heterocyclic compounds derived from benzodifuranyl and thiophene carboxamides has shown potential for anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors and showed significant inhibitory activity, highlighting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Conformational Analysis for Drug Design

  Another study focused on the synthesis and conformational analysis of 2′-deoxy-2′-(3-methoxybenzamido)adenosine, aimed at discovering new lead structures for treating sleeping sickness. This research underscores the importance of molecular design and analysis in developing targeted therapies for specific diseases (Calenbergh et al., 1994).

• Inhibition of Cell Adhesion Molecules

  Benzothiophene carboxamides have been investigated for their ability to inhibit the expression of cell adhesion molecules (CAMs) like E-selectin, ICAM-1, and VCAM-1. This activity suggests potential applications in treating inflammatory diseases by preventing the adherence of neutrophils to activated endothelial cells (Boschelli et al., 1995).

• Antimicrobial and Antioxidant Activities

  A new benzamide isolated from endophytic Streptomyces sp. showed promising antimicrobial and antioxidant activities. This finding highlights the potential of benzamide derivatives in developing new antimicrobial and antioxidant agents, which could be relevant for the compound of interest (Yang et al., 2015).